Cas no 2171756-85-5 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-(thiophen-2-yl)acetic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-(thiophen-2-yl)acetic acid
• CAS No: 2171756-85-5
• MF: C₂₆H₂₆N₂O₅S
• MW: 478.560045719147
• CID: 6455592
• PubChem ID: 165517755
• Update Time: 2025-06-08

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-(thiophen-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-(thiophen-2-yl)acetic acid
• 2171756-85-5
• EN300-1496332
• 2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}-2-(thiophen-2-yl)acetic acid

• Inchi： 1S/C26H26N2O5S/c1-2-16(24(29)28-23(25(30)31)22-12-7-13-34-22)14-27-26(32)33-15-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-13,16,21,23H,2,14-15H2,1H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： XTTFHPOXHJWTSZ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C(=O)O)NC(C(CC)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 478.15624311g/mol
• Monoisotopic Mass: 478.15624311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 133Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-(thiophen-2-yl)acetic acid

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-(thiophen-2-yl)acetic acid (CAS No. 2171756-85-5): An Overview

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-(thiophen-2-yl)acetic acid (CAS No. 2171756-85-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 2171756-85-5, is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group and a thiophene moiety. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs and biologics.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, making it an ideal choice for the synthesis of complex peptides and proteins. The presence of this group in 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-(thiophen-2-yl)acetic acid suggests that the compound may be a key intermediate in the synthesis of bioactive peptides or peptidomimetics. The thiophene moiety, on the other hand, is known for its aromaticity and electronic properties, which can enhance the compound's pharmacological activity and bioavailability.

Recent studies have highlighted the potential of compounds with similar structures in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that thiophene-containing compounds exhibit potent anti-inflammatory and anti-cancer activities. The researchers found that these compounds can selectively target specific enzymes and receptors involved in inflammatory and cancer pathways, making them promising candidates for drug development.

In another study, published in Bioorganic & Medicinal Chemistry Letters, researchers explored the use of Fmoc-protected amino acids as building blocks for the synthesis of peptidomimetics with enhanced stability and bioactivity. The study reported that these peptidomimetics showed improved pharmacokinetic properties compared to their natural counterparts, suggesting their potential as therapeutic agents.

The synthesis of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-(thiophen-2-yl)acetic acid typically involves multi-step reactions, including the formation of the Fmoc protecting group and the coupling of various functional groups. The synthetic route is carefully designed to ensure high yields and purity, which are crucial for downstream applications such as drug discovery and development.

The physical and chemical properties of this compound have been extensively studied. It is a white crystalline solid with a molecular weight of approximately 443.5 g/mol. The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for use in various biological assays and chemical reactions.

In terms of biological activity, preliminary studies have shown that 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-(thiophen-2-yl)acetic acid exhibits promising anti-inflammatory properties. In vitro assays have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that the compound may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Clinical trials are currently underway to evaluate the safety and efficacy of this compound in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings are encouraging and warrant further investigation into its therapeutic potential.

In addition to its potential therapeutic applications, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-(thiophen-2-yl)acetic acid has also been explored as a tool for studying protein-protein interactions and enzymatic processes. The Fmoc protecting group can be selectively removed under mild conditions, allowing for precise control over the timing and extent of deprotection. This property makes it an attractive candidate for use in biochemical assays and structural studies.

The future outlook for this compound is promising. Ongoing research is focused on optimizing its structure to enhance its pharmacological properties further. For example, efforts are being made to improve its solubility in aqueous environments, which could enhance its bioavailability and reduce dosing requirements. Additionally, researchers are exploring the use of computational methods to predict the binding affinity of this compound to specific targets, which could accelerate the drug discovery process.

In conclusion, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-(thiophen-2-yl)acetic acid (CAS No. 2171756-85-5) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel drugs and biologics with improved therapeutic profiles. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.